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Compound of Interest

Compound Name: Promethium-145

cat. No.: B1200467

An in-depth technical guide to the electron capture decay of Promethium-145, prepared for
researchers, scientists, and drug development professionals.

Introduction

Promethium-145 (*4°Pm) is the most stable isotope of the synthetic lanthanide element,
promethium.[1][2] With a half-life of 17.7 years, its relative longevity makes it a subject of
significant interest in nuclear physics research and for specialized applications where a long-
lived, predictable radioactive source is required.[1][3] All isotopes of promethium are
radioactive, and 4°Pm is notable for decaying primarily through electron capture to the stable
isotope Neodymium-145 (14>Nd).[4][5] This document provides a comprehensive technical
overview of the electron capture decay of 1*>Pm, including its decay characteristics,
experimental measurement protocols, and potential applications relevant to scientific research.

The Process of Electron Capture Decay

Electron capture (EC) is a mode of radioactive decay wherein a proton-rich nucleus of an atom
absorbs one of its own inner atomic electrons, typically from the K or L shell.[6][7] This process
results in the conversion of a nuclear proton into a neutron, accompanied by the emission of an
electron neutrino (ve).[6]

The general nuclear reaction is: p + e~ - n + ve[6]

This decay mode is common for isotopes where the energy difference between the parent and
daughter nuclide is insufficient for positron emission (less than 1.022 MeV).[6] Following the
capture of the inner electron, a vacancy is created. This vacancy is immediately filled by an
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electron from a higher energy outer shell. The energy difference is released as either a

characteristic X-ray or an Auger electron, creating a cascade of electronic transitions that can

be detected.[7]

Quantitative Decay Data for Promethium-145

The decay characteristics of Promethium-145 are well-documented. The primary mode of

decay is electron capture, with a very small probability of alpha decay.[1][3] The key

quantitative data are summarized in the table below.

Property

Value

Half-life (T¥2)

17.7 £ 0.4 years[1][2][3][8]

Primary Decay Mode

Electron Capture (EC)[2][3][4][5]

EC Probability

> 99%][8]

EC Daughter Nuclide

145Nd (Neodymium-145)[2][3][5]

EC Decay Energy (Q_EC)

0.163 - 0.164 MeV[8][9]

Secondary Decay Mode

Alpha (a) Decay[1][3]

o Decay Probability

2.8 x 10-7 %[1][3]

o Decay Daughter Nuclide

141Pr (Praseodymium-141)[1][3]

a Decay Energy

2.322 MeV[9]

Spin and Parity

5/2+[8][9]

Specific Activity

~940 Cilg[2][10]

Visualized Decay Scheme and Workflow

The following diagrams illustrate the decay process of 1*°Pm and a typical experimental

workflow for its characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1200467#electron-capture-decay-of-promethium-
145]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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